1-(5-chloro-2-nitrobenzoyl)-4-(2-ethoxyphenyl)piperazine

• IUPAC Name: (5-chloro-2-nitrophenyl)-[4-(2-ethoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C19H20ClN3O4/c1-2-27-18-6-4-3-5-17(18)21-9-11-22(12-10-21)19(24)15-13-14(20)7-8-16(15)23(25)26/h3-8,13H,2,9-12H2,1H3
• InChI Key: FAZFMQWFYKFSRA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)C(=O)C3=C(C=CC(=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C19H20ClN3O4
• Molecular Weight: 389.8 g/mol

Description

1-(5-chloro-2-nitrobenzoyl)-4-(2-ethoxyphenyl)piperazine, also known as CNB-001, is a novel compound that has been extensively studied for its potential therapeutic applications. CNB-001 belongs to the family of piperazine compounds and has been shown to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(5-chloro-2-nitrobenzoyl)-4-(2-ethoxyphenyl)piperazine involves the modulation of multiple pathways, including the reduction of oxidative stress and inflammation, inhibition of apoptosis, and regulation of mitochondrial function. This compound has also been shown to increase the expression of neurotrophic factors, which promote the growth and survival of neurons.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including the reduction of oxidative stress and inflammation, improvement of cognitive function, and neuroprotection. It has also been shown to increase the expression of neurotrophic factors, which promote the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-(5-chloro-2-nitrobenzoyl)-4-(2-ethoxyphenyl)piperazine is its ability to penetrate the blood-brain barrier, making it a potential candidate for the treatment of neurological disorders. However, the compound has limited solubility in water, which can make it challenging to work with in lab experiments. Additionally, the compound has not yet been tested in clinical trials, and its safety and efficacy in humans are unknown.

Future Directions

There are several future directions for the research of 1-(5-chloro-2-nitrobenzoyl)-4-(2-ethoxyphenyl)piperazine. One potential area of study is the compound's potential for the treatment of traumatic brain injury. Additionally, further research is needed to determine the safety and efficacy of this compound in humans, as well as its potential for use in combination with other drugs. Finally, the development of more efficient synthesis methods for this compound could facilitate its use in research and potential therapeutic applications.

Synthesis Methods

The synthesis of 1-(5-chloro-2-nitrobenzoyl)-4-(2-ethoxyphenyl)piperazine involves the reaction of 5-chloro-2-nitrobenzoic acid with 2-ethoxyaniline in the presence of thionyl chloride. The resulting intermediate is then reacted with piperazine to obtain this compound. The purity of the compound is ensured by using column chromatography.

Scientific Research Applications

1-(5-chloro-2-nitrobenzoyl)-4-(2-ethoxyphenyl)piperazine has been studied for its potential therapeutic applications in a range of neurological disorders, including Alzheimer's disease, Parkinson's disease, and traumatic brain injury. It has been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation, as well as improving cognitive function.